Cas no 1349718-07-5 (3-Tert-Butyl-5-isothiocyanato-1-methyl-1H-pyrazole)

• Product Name: 3-Tert-Butyl-5-isothiocyanato-1-methyl-1H-pyrazole
• CAS No: 1349718-07-5
• MF: C₉H₁₃N₃S
• MW: 195.284620046616
• CID: 2134947
• Update Time: 2023-08-03

3-Tert-Butyl-5-isothiocyanato-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-tert-butyl-5-isothiocyanato-1-methyl-1H-pyrazole
• JYDRZOMDDDXEQT-UHFFFAOYSA-N
• 3-Tert-Butyl-5-isothiocyanato-1-methyl-1H-pyrazole

• Inchi： 1S/C9H13N3S/c1-9(2,3)7-5-8(10-6-13)12(4)11-7/h5H,1-4H3
• InChI Key： JYDRZOMDDDXEQT-UHFFFAOYSA-N
• SMILES： S=C=NC1=CC(C(C)(C)C)=NN1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 228
• Topological Polar Surface Area: 62.3